Cas no 338408-55-2 (4-(4-Chlorophenyl)-5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole)

• Product Name: 4-(4-Chlorophenyl)-5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole
• CAS No: 338408-55-2
• MF: C₁₅H₁₁ClN₂S₂
• MW: 318.844239473343
• CID: 5697803
• PubChem ID: 3582352
• Update Time: 2023-10-14

4-(4-Chlorophenyl)-5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-(4-chlorophenyl)-5-[(4-methylphenyl)thio]-
• 3H-360S
• 4-(4-chlorophenyl)-5-(4-methylphenyl)sulfanylthiadiazole
• 338408-55-2
• AKOS005087906
• 4-(4-chlorophenyl)-5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole
• 4-(4-Chlorophenyl)-5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole

• Inchi： 1S/C15H11ClN2S2/c1-10-2-8-13(9-3-10)19-15-14(17-18-20-15)11-4-6-12(16)7-5-11/h2-9H,1H3
• InChI Key： FITHLHMMMJOGSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(SN=N1)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 318.0052184g/mol
• Monoisotopic Mass: 318.0052184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 455.4±55.0 °C(Predicted)
• pka: -5.29±0.50(Predicted)